![molecular formula C12H12N2O3S B6368728 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% CAS No. 1261916-76-0](/img/structure/B6368728.png)
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine (3-H-5-MSP) is an organic compound with a wide range of potential applications in the scientific research field. Synthesized from pyridine, 3-H-5-MSP is a heterocyclic compound with a unique structure and properties. 3-H-5-MSP has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.
Scientific Research Applications
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has a wide range of potential applications in the scientific research field. It can be used as a reagent in the synthesis of other organic compounds, such as pyridine derivatives, aminonaphthols, and aminophenols. 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has also been studied for its potential applications in drug discovery and development, as it has been found to have anti-inflammatory and antifungal properties. Additionally, 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been studied for its potential applications in the catalysis of organic reactions.
Mechanism of Action
The exact mechanism of action of 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% is not fully understood. However, it is believed that the compound has an inhibitory effect on the enzymes cyclooxygenase-1 and cyclooxygenase-2, which are involved in the production of prostaglandins. Prostaglandins are compounds involved in inflammation and pain, and the inhibition of their production by 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% may explain its anti-inflammatory and antifungal properties.
Biochemical and Physiological Effects
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and antifungal properties, as well as antioxidant and anti-cancer properties. Additionally, 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been found to have an inhibitory effect on the production of prostaglandins, and may have potential applications in the treatment of inflammation and pain.
Advantages and Limitations for Lab Experiments
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has a number of advantages for use in lab experiments. It is a relatively stable compound, and can be synthesized in a 95% yield. Additionally, the compound has a wide range of potential applications in the scientific research field, including drug discovery and development, organic synthesis, and catalysis. However, 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% also has some limitations. It is not soluble in water, and therefore must be dissolved in a solvent such as methanol or ethanol. Additionally, the exact mechanism of action of 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% is not fully understood, and further research is needed to fully explore its potential applications.
Future Directions
There are a number of possible future directions for research involving 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%. Further research is needed to explore the exact mechanism of action of the compound, as well as its potential applications in drug discovery and development. Additionally, research should be conducted to explore the potential applications of 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% in organic synthesis and catalysis. Additionally, research should be conducted to explore the potential for 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% to be used as an additive in food and pharmaceutical products. Finally, research should be conducted to explore the potential for 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% to be used as a pesticide or herbicide.
Synthesis Methods
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% can be synthesized in a two-step process. First, 3-methylsulfonylaminophenyl chloride is reacted with pyridine in the presence of a base such as sodium hydroxide. This reaction produces 3-methylsulfonylaminophenylpyridine, which can be further hydrolyzed to 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%. The hydrolysis process is conducted in the presence of an acid such as hydrochloric acid. This two-step process can be used to synthesize 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% in a 95% yield.
Properties
IUPAC Name |
N-[3-(5-hydroxypyridin-3-yl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-18(16,17)14-11-4-2-3-9(5-11)10-6-12(15)8-13-7-10/h2-8,14-15H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRSKQYIWBTWGII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=CN=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40683199 |
Source
|
Record name | N-[3-(5-Hydroxypyridin-3-yl)phenyl]methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40683199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261916-76-0 |
Source
|
Record name | N-[3-(5-Hydroxypyridin-3-yl)phenyl]methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40683199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.